Cas no 67548-73-6 (2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide)

• Product Name: 2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide
• CAS No: 67548-73-6
• CID: 4656699
• Update Time: 2025-06-11

2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide Chemical and Physical Properties

Names and Identifiers

• 2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines

Additional information on 2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide

2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide: A Comprehensive Overview

2-Hydrazino-4,5-dihydro-1,3-thiazole hydroiodide (CAS No. 67548-73-6) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered attention for its potential applications in drug development and biological studies. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide is defined by a thiazole ring system with a hydrazino group and a hydroiodide salt. The thiazole ring is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The hydrazino group (NH₂NH₂) is known for its reactivity and ability to form various derivatives, making it a valuable functional group in organic synthesis.

In terms of physical properties, 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide is typically a white crystalline solid with a melting point ranging from 180 to 185°C. It is soluble in water and polar organic solvents such as methanol and ethanol. These solubility characteristics make it suitable for various chemical reactions and biological assays.

The synthesis of 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide can be achieved through several routes. One common method involves the reaction of 2-chloroacetyl chloride with hydrazine hydrate to form 2-chloroacetylhydrazide, which is then cyclized with thiourea to yield the desired thiazole derivative. The final step involves the addition of hydroiodic acid to form the hydroiodide salt. This synthetic pathway has been well-documented in the literature and is widely used due to its simplicity and efficiency.

The biological activities of 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide have been extensively studied in recent years. One of the most notable applications is its potential as an antimicrobial agent. Research has shown that this compound exhibits broad-spectrum activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and membranes, leading to cell death.

Beyond its antimicrobial properties, 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide has also been investigated for its antiviral activity. Studies have demonstrated that it can inhibit the replication of certain viruses, such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The antiviral mechanism is thought to involve interference with viral replication enzymes or inhibition of viral entry into host cells.

In addition to its direct biological activities, 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide has been explored as a lead compound for drug development. Its structural features make it an attractive scaffold for the design of novel therapeutic agents. For instance, researchers have synthesized various derivatives by modifying the hydrazino group or substituting different functional groups on the thiazole ring. These modifications have led to compounds with enhanced potency and selectivity against specific targets.

The pharmacokinetic properties of 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide^{(CAS No. 67548-73-6)) have been evaluated in preclinical studies. Results indicate that it has favorable absorption profiles when administered orally or intravenously. The compound is rapidly distributed throughout the body and exhibits moderate plasma protein binding. Metabolism primarily occurs in the liver through oxidative pathways, leading to the formation of inactive metabolites that are excreted via urine.}

Clinical trials are currently underway to assess the safety and efficacy of 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide-based drugs in treating various infections and viral diseases. Preliminary data from phase I trials have shown promising results in terms of tolerability and pharmacodynamic effects. However, further studies are needed to fully understand its therapeutic potential and optimize dosing regimens.

In conclusion, 2-hydrazino-4,5-dihydro-1,3-thiazole hydroiodide (CAS No. 67548-73-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities that make it an attractive candidate for drug development. Ongoing research continues to uncover new applications and improve our understanding of its mechanisms of action.